Cas no 914202-81-6 (2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol
• CAS No: 914202-81-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5575766
• PubChem ID: 17389879
• Update Time: 2025-06-13

2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• beta-Amino-2,4,5-trimethylbenzeneethanol
• DTXSID701286333
• AKOS005638846
• AB01315719-02
• 2-amino-2-(2,4,5-trimethylphenyl)ethanol
• 914202-81-6
• 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol
• NCGC00320446-01
• EN300-1856360
• BBL021662
• STK894378
• Benzeneethanol, β-amino-2,4,5-trimethyl-

• Inchi： 1S/C11H17NO/c1-7-4-9(3)10(5-8(7)2)11(12)6-13/h4-5,11,13H,6,12H2,1-3H3
• InChI Key： GKSHQZSSTGBJAT-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 335.7±37.0 °C(Predicted)
• pka: 12.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol

Comprehensive Overview of 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol (CAS No. 914202-81-6): Properties, Applications, and Industry Insights

The compound 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol (CAS No. 914202-81-6) is a specialized organic molecule with a unique structural framework, combining an amino group and a hydroxyl group attached to a trimethylphenyl ring. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. Its molecular formula and structural features have been extensively studied to explore potential applications in drug development and chiral synthesis.

In recent years, the demand for high-purity intermediates like 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly intrigued by its potential role in designing small-molecule inhibitors and ligands for receptor binding. The compound’s stereochemical properties also make it valuable for asymmetric catalysis, a hot topic in green chemistry and sustainable manufacturing.

From an industrial perspective, CAS 914202-81-6 is often discussed in the context of scalable synthetic routes and process optimization. Companies are investing in continuous flow chemistry to improve yield and reduce waste, aligning with global trends toward circular economy practices. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound’s quality, especially when used in GMP-compliant production.

The versatility of 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol extends to its utility in peptide mimetics and bioisosteres, addressing challenges in drug bioavailability and metabolic stability. These applications resonate with current searches for next-generation therapeutics and precision medicine. Furthermore, its thermal stability and solubility profile are frequently analyzed for compatibility with polymeric matrices in advanced material engineering.

Environmental and regulatory considerations are also paramount. While 914202-81-6 is not classified as hazardous, its synthesis often involves atom-efficient protocols to minimize ecological impact. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. Stakeholders increasingly seek data on lifecycle assessment (LCA) and carbon footprint reduction, topics dominating industry forums and academic literature.

In summary, 2-amino-2-(2,4,5-trimethylphenyl)ethan-1-ol represents a nexus of innovation across multiple disciplines. Its CAS registry number 914202-81-6 serves as a gateway to deeper exploration of its structure-activity relationships and industrial relevance. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainable chemistry, and advanced materials.